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Compound of Interest

Compound Name: Salo0o3

Cat. No.: B3423416

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal protocols for Sal003 (CAS:
1164470-53-4). Adherence to these guidelines is essential to ensure a safe laboratory
environment and compliance with regulatory standards.

Chemical and Physical Properties

Sal003 is a potent, cell-permeable inhibitor of eukaryotic translation initiation factor 2 alpha
(elF2a) phosphatase.[1] It is an analog of Salubrinal with enhanced aqueous solubility.[2]
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Property Value Source
CAS Number 1164470-53-4 [3]
Molecular Formula CisH15ClaN3OS [3]
Molecular Weight 463.2 g/mol

Appearance Off-white solid

Solubility DMSO: up to 100 mM

DMF: 30 mg/ml

DMSO:PBS (pH 7.2) (1:2):

0.33 mg/ml
, =295% to >99% (vendor
Purity
dependent)
-20°C, store in the dark, under
Storage

desiccating conditions

Hazard Identification and Safety Precautions

Sal003 is classified as hazardous to the aquatic environment with long-lasting effects (H410).
GHS Pictogram:

walt text

Signal Word: Warning

Precautionary Statements:
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove victim to fresh air and
P304+P340 keep at rest in a position comfortable for

breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container in accordance
P501

with local regulation.

Proper Disposal Procedures

Disposal of Sal003 and its containers must be handled as hazardous waste. Always consult

your institution's Environmental Health and Safety (EHS) department for specific protocols.
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Step-by-Step Disposal Guide:
e Waste Collection:

o Collect all Sal003 waste, including unused product, solutions, and contaminated
consumables (e.g., pipette tips, gloves, vials), in a dedicated, properly labeled hazardous
waste container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.

o Label the container clearly with "Hazardous Waste," the full chemical name "Sal003," and
the associated hazards (e.g., "Aquatic Hazard").

o Storage Pending Disposal:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

o The storage area should be cool, dry, and well-ventilated.

e Arrange for Pickup:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Do not attempt to dispose of Sal003 down the drain or in regular trash.

o Decontamination:

o Decontaminate any surfaces or equipment that may have come into contact with Sal003
using an appropriate solvent (e.g., ethanol, isopropanol) followed by soap and water.

o Collect all cleaning materials as hazardous waste.

Mechanism of Action and Experimental Workflow

Sal003 is a potent inhibitor of the phosphatase complexes that dephosphorylate eukaryotic
translation initiation factor 2a (elF2a). This leads to an accumulation of phosphorylated elF2a
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(elF2a-P), which in turn inhibits global protein synthesis.

Signhaling Pathway of Sal003 Action
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Caption: Sal003 inhibits the GADD34/PP1c phosphatase complex, increasing p-elF2a levels.

Experimental Protocol: In Vitro elF2a Phosphorylation
Assay

This protocol outlines a general method to assess the effect of Sal003 on elF2a
phosphorylation in a cell-based assay.

e Cell Culture and Treatment:

o Plate mouse embryonic fibroblasts (MEFs) or other suitable cells in a multi-well plate and
culture overnight.

o Prepare stock solutions of Sal003 in DMSO (e.g., 10 mM).

o Treat cells with varying concentrations of Sal003 (e.g., 1-10 uM) or a vehicle control
(DMSO) for a specified time (e.g., 1-4 hours).

e Cell Lysis:

o Wash cells with ice-cold PBS.
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o Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

o Centrifuge the lysate to pellet cell debris and collect the supernatant.

e Protein Quantification:

o Determine the protein concentration of each lysate using a BCA or Bradford assay.

o Western Blot Analysis:

o Normalize protein amounts for all samples and prepare for SDS-PAGE.

o Separate proteins by gel electrophoresis and transfer to a PVDF membrane.

o Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

o Incubate the membrane with primary antibodies against phosphorylated-elF2a (p-elF2a)
and total elF2a. A loading control (e.g., B-actin or GAPDH) should also be used.

o Wash the membrane and incubate with appropriate HRP-conjugated secondary
antibodies.

o Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging
system.

o Data Analysis:

o Quantify band intensities using densitometry software.

o Calculate the ratio of p-elF2a to total elF2a for each treatment condition to determine the
effect of Sal003 on elF2a phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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